2,6-Dicyclopentylaniline
Overview
Description
2,6-Dicyclopentylaniline (DCPA) is an organic compound that belongs to the family of anilines. It is widely used in the synthesis of various materials such as pigments, dyes, and pharmaceuticals. The unique structure of DCPA makes it a valuable compound in scientific research.
Scientific Research Applications
Genotoxicity and Mutagenicity Studies
Genotoxicity in Mammalian Cells
A study by Chao et al. (2012) investigated the genotoxic effects of alkylanilines, including 2,6-dimethylaniline (a compound structurally related to 2,6-dicyclopentylaniline), on mammalian cells. The research highlighted the role of reactive oxygen species (ROS) in inducing mutations and DNA damage in response to these compounds (Chao et al., 2012).
DNA Adduct Formation
Gonçalves et al. (2001) focused on DNA adduct formation by 2,6-dimethylaniline, examining the synthesis and characterization of these adducts. This study provides insights into the molecular interactions and potential genotoxic effects of similar compounds (Gonçalves et al., 2001).
Chemical Oxidation Processes
- Fenton Process Oxidation: Masomboon et al. (2009) explored the degradation of 2,6-dimethylaniline through the Fenton process, revealing insights into the oxidative breakdown and environmental implications of related compounds (Masomboon et al., 2009).
Biological Evaluation and Catalysis
Biological Evaluation of Nucleosides
Peterson and Vince (1991) synthesized novel carbocyclic purine nucleosides incorporating 2,6-diaminopurine, a derivative of 2,6-dimethylaniline, assessing their antitumor and antiviral activity. This research is relevant for understanding the biological applications of similar compounds (Peterson & Vince, 1991).
Catalytic Systems Design
Oleinik et al. (2004) presented a synthetic approach to substituted 2-cycloalkyl- and 2,6-dicycloalkylanilines, highlighting their use in catalytic systems for olefin polymerization. This research illustrates the application of this compound analogues in catalysis (Oleinik et al., 2004).
Environmental Impact and Toxicology
- Subacute Toxicity in Rats: Short et al. (1983) studied the subacute toxicity of various ring-substituted dialkylanilines, including 2,6-dimethylaniline, in rats. This research provides insights into the potential health risks and environmental impact of structurally related compounds (Short et al., 1983).
properties
IUPAC Name |
2,6-dicyclopentylaniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N/c17-16-14(12-6-1-2-7-12)10-5-11-15(16)13-8-3-4-9-13/h5,10-13H,1-4,6-9,17H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEIPZQFILTYQLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=C(C(=CC=C2)C3CCCC3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80478869 |
Source
|
| Record name | Benzenamine, 2,6-dicyclopentyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80478869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
67330-67-0 |
Source
|
| Record name | Benzenamine, 2,6-dicyclopentyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80478869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 67330-67-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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